methyl 5-methyl-2-{[(1-naphthylamino)carbonothioyl]amino}-3-thiophenecarboxylate

• IUPAC Name: methyl 5-methyl-2-(naphthalen-1-ylcarbamothioylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C18H16N2O2S2/c1-11-10-14(17(21)22-2)16(24-11)20-18(23)19-15-9-5-7-12-6-3-4-8-13(12)15/h3-10H,1-2H3,(H2,19,20,23)
• InChI Key: WUQXHRLLLARKIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)NC(=S)NC2=CC=CC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C18H16N2O2S2
• Molecular Weight: 356.5 g/mol

Description

Methyl 5-methyl-2-{[(1-naphthylamino)carbonothioyl]amino}-3-thiophenecarboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity.

Mechanism of Action

The mechanism of action of methyl 5-methyl-2-{[(1-naphthylamino)carbonothioyl]amino}-3-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a key role in regulating gene expression and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its potential anticancer activity, this compound has been shown to have anti-inflammatory and antioxidant activity. It has also been shown to have a protective effect on the liver, and may have potential applications in the treatment of liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 5-methyl-2-{[(1-naphthylamino)carbonothioyl]amino}-3-thiophenecarboxylate in lab experiments is its potential anticancer activity. This compound has been shown to be effective in inhibiting cancer cell growth, and may have potential applications in the development of new cancer drugs. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types, and careful consideration must be given to its use in lab experiments.

Future Directions

There are a number of future directions for the study of methyl 5-methyl-2-{[(1-naphthylamino)carbonothioyl]amino}-3-thiophenecarboxylate. One area of interest is in the development of new drugs for the treatment of cancer. This compound has shown potential anticancer activity, and further research is needed to determine its effectiveness in vivo. Another area of interest is in the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound works at the cellular and molecular level. Additionally, there is potential for the development of new drugs for the treatment of liver disease, based on the protective effects of this compound on the liver.

Scientific Research Applications

Methyl 5-methyl-2-{[(1-naphthylamino)carbonothioyl]amino}-3-thiophenecarboxylate has been studied for its potential applications in a variety of scientific research areas. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to have potential anticancer activity, and has been studied in vitro and in vivo for its ability to inhibit cancer cell growth.